Cas no 1805566-49-7 (2-Chloro-4-chloromethyl-3-cyanophenylacetic acid)

2-Chloro-4-chloromethyl-3-cyanophenylacetic acid is a specialized chemical intermediate primarily used in the synthesis of pharmaceuticals and agrochemicals. Its unique structure, featuring both chloro and cyano functional groups, makes it a versatile building block for constructing complex molecules. The presence of the chloromethyl group enhances reactivity, facilitating further derivatization, while the carboxylic acid moiety allows for additional functionalization. This compound is particularly valued for its role in producing biologically active compounds, including potential drug candidates. High purity and consistent quality are critical for its effective application in research and industrial processes. Proper handling is required due to its reactive nature.

2-Chloro-4-chloromethyl-3-cyanophenylacetic acid structure

1805566-49-7 structure

Product Name:2-Chloro-4-chloromethyl-3-cyanophenylacetic acid

CAS No:1805566-49-7

MF:C₁₀H₇Cl₂NO₂

MW:244.074080705643

CID:4981157

Update Time:2025-06-14

2-Chloro-4-chloromethyl-3-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid
- Inchi： 1S/C10H7Cl2NO2/c11-4-7-2-1-6(3-9(14)15)10(12)8(7)5-13/h1-2H,3-4H2,(H,14,15)
- InChI Key： OMMMPHSGELPIRV-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=C(CCl)C=CC=1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 2.1
Topological Polar Surface Area: 61.1

2-Chloro-4-chloromethyl-3-cyanophenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013011393-1g	2-Chloro-4-chloromethyl-3-cyanophenylacetic acid	1805566-49-7	97%	1g	1,579.40 USD	2021-06-25

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Additional information on 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid

Research Brief on 2-Chloro-4-chloromethyl-3-cyanophenylacetic Acid (CAS: 1805566-49-7): Recent Advances and Applications

2-Chloro-4-chloromethyl-3-cyanophenylacetic acid (CAS: 1805566-49-7) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel inhibitors and therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that modifications at the chloromethyl and cyano groups could significantly enhance the binding affinity of the resulting compounds to target proteins, offering new avenues for the treatment of cancer and inflammatory diseases. The compound's versatility was further underscored by its role in the development of covalent inhibitors, which form irreversible bonds with their targets.

Another notable application of 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a building block for the synthesis of novel antifungal agents. The study revealed that derivatives of this compound exhibited strong activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for the development of next-generation antifungal therapies.

From a synthetic chemistry perspective, advancements in the efficient production of 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid have been achieved through optimized catalytic processes. A 2022 Organic Process Research & Development paper detailed a scalable method using palladium-catalyzed cross-coupling reactions, which improved yield and reduced environmental impact compared to traditional approaches. This progress is critical for meeting the growing demand for high-purity intermediates in pharmaceutical manufacturing.

In conclusion, 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid (CAS: 1805566-49-7) continues to play a pivotal role in chemical biology and drug discovery. Its applications span from kinase inhibitors to antifungal agents, supported by ongoing innovations in synthesis and functionalization. Future research is expected to further elucidate its mechanistic contributions and expand its utility in addressing unmet medical needs.